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Compound of Interest

Compound Name: 2-Aminophenol

Cat. No.: B121084

An In-depth Technical Guide on the Solubility of 2-Aminophenol in Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Aminophenol (ortho-aminophenol) is an aromatic organic compound with the chemical
formula CeH7NO.[1] It features both an amino (-NHz2) and a hydroxyl (-OH) functional group
attached to a benzene ring, making it an amphoteric molecule.[1][2] This dual functionality
imparts a versatile reactivity profile, establishing 2-aminophenol as a crucial intermediate in
the synthesis of dyes, pharmaceuticals, and heterocyclic compounds.[1][2][3] Understanding its
solubility in various organic solvents is critical for process design, purification via
recrystallization, formulation development, and predicting its behavior in different chemical
environments. This guide provides a comprehensive overview of the solubility of 2-
aminophenol, detailed experimental protocols for its determination, and a workflow for
solubility analysis.

Quantitative Solubility Data

The solubility of 2-aminophenol is influenced by the polarity of the solvent, with a general
preference for polar organic solvents due to its ability to form hydrogen bonds.[4] It is
moderately soluble in alcohols and can be recrystallized from hot water.[1] The following table
summarizes the available quantitative solubility data in various solvents.
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Solvent Chemical Class Solubility Temperature (°C)
Water Protic, Polar 17 g/L 20
Water Protic, Polar 1gin 50 mL (20 g/L) Cold
) 1gin23 mL (43.5
Ethanol Protic, Polar Cold
g/L)

Ethanol Protic, Polar Soluble Not Specified
Diethyl Ether Ethereal, Polar Soluble Not Specified
Acetonitrile Nitrile, Polar Aprotic Very Soluble Not Specified
Ethyl Acetate Ester, Polar Aprotic Very Soluble Not Specified
Acetone Ketone, Polar Aprotic Very Soluble Not Specified
Dimethyl Sulfoxide Sulfoxide, Polar »

_ Very Soluble Not Specified
(DMSO) Aprotic
Toluene Aromatic Hydrocarbon  Slightly Soluble Not Specified

Halogenated ] N
Chloroform Slightly Soluble Not Specified
Hydrocarbon

Benzene Aromatic Hydrocarbon  Insoluble Not Specified
Trifluoroacetic Acid Carboxylic Acid Slightly Soluble Not Specified

Note: Qualitative descriptions such as "Soluble," "Slightly Soluble," and "Insoluble” are included

where precise quantitative data is unavailable in the cited literature.[2][5][6][7][8][9]

Experimental Protocols

Accurate determination of solubility is fundamental for chemical research and development.
The following are detailed methodologies for key experiments related to the solubility of 2-

aminophenol.

Protocol 1: Quantitative Solubility Determination using

the Isothermal Shake-Flask Method
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This is a standard method for determining the equilibrium solubility of a compound in a given
solvent.

Objective: To determine the saturation solubility of 2-aminophenol in a specific organic solvent
at a controlled temperature.

Materials:

e 2-Aminophenol (=99% purity)

o Selected organic solvent (HPLC grade)

 Scintillation vials or sealed flasks

» Orbital shaker with temperature control

e Syringe filters (0.45 um, solvent-compatible)

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer
Procedure:

e Preparation: Add an excess amount of solid 2-aminophenol to a series of vials. The excess
solid is crucial to ensure that equilibrium with a saturated solution is achieved.

e Solvent Addition: Add a known volume of the chosen organic solvent to each vial.

o Equilibration: Seal the vials tightly and place them in a temperature-controlled orbital shaker.
Agitate the vials at a constant speed for a predetermined period (e.g., 24-72 hours) to ensure
equilibrium is reached.[10] The temperature should be maintained at the desired value (e.g.,
25 °C).

» Phase Separation: After equilibration, cease agitation and allow the vials to stand
undisturbed in the temperature-controlled environment for at least 24 hours to allow the
excess solid to settle.
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» Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.
Immediately filter the solution through a 0.45 um syringe filter into a clean vial. This step
removes any undissolved microcrystals.

 Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a
concentration that falls within the linear range of the analytical instrument.

o Quantification: Analyze the concentration of 2-aminophenol in the diluted sample using a
pre-calibrated HPLC or UV-Vis spectrophotometer.

o Calculation: Calculate the original solubility by multiplying the measured concentration by the
dilution factor. The result is typically expressed in g/L or mol/L.

Protocol 2: Qualitative Solubility Classification

This method provides a rapid assessment of solubility and can indicate the presence of acidic
or basic functional groups.

Objective: To classify the solubility of 2-aminophenol in water, acidic, and basic aqueous
solutions.

Materials:

2-Aminophenol

o Test tubes

e Deionized water

e 5% (w/v) Sodium Hydroxide (NaOH) solution

e 5% (w/v) Sodium Bicarbonate (NaHCOs3) solution

e 5% (v/v) Hydrochloric Acid (HCI) solution

Procedure:
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» Water Solubility: Place approximately 25 mg of 2-aminophenol into a test tube and add 0.75
mL of deionized water in portions, shaking vigorously after each addition.[11] Observe if the
solid dissolves completely. Due to its amphoteric nature and moderate water solubility, it may
show partial dissolution.

e Acid Solubility (5% HCI): In a separate test tube, add 25 mg of 2-aminophenol and 0.75 mL
of 5% HCI solution.[11] Shake vigorously. The amino group (-NH-z) is basic and will be
protonated by the acid to form a water-soluble ammonium salt, leading to dissolution.

o Base Solubility (5% NaOH): In a third test tube, add 25 mg of 2-aminophenol and 0.75 mL
of 5% NaOH solution.[12] Shake vigorously. The hydroxyl group (-OH) is acidic and will be
deprotonated by the strong base to form a water-soluble phenoxide salt, resulting in
dissolution.

» Weak Base Solubility (5% NaHCOs): In a fourth test tube, add 25 mg of 2-aminophenol and
0.75 mL of 5% NaHCOs solution.[12] The phenolic hydroxyl group is a weak acid and
typically will not react with a weak base like sodium bicarbonate. Observe for any signs of
dissolution or gas evolution (which would indicate a stronger acid).

Visualized Experimental Workflow

The following diagram illustrates a logical workflow for determining and analyzing the solubility
of an organic compound like 2-aminophenol.
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Caption: Workflow for solubility determination of 2-aminophenol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b121084?utm_src=pdf-body-img
https://www.benchchem.com/product/b121084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b121084?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/2-Aminophenol
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-properties-applications-2-aminophenol-ex
https://www.chemicalbook.com/article/2-aminophenol-properties-applications-and-safety.htm
https://www.solubilityofthings.com/2-aminophenol
https://www.guidechem.com/encyclopedia/2-aminophenol-dic1337.html
https://materials.alfachemic.com/product/2-aminophenol-cas-95-55-6-325592.html
https://synthetikaeu.com/en_US/p/2-Aminophenol-O-Aminophenol-CAS-95-55-6-100g/609
https://synthetikaeu.com/en_US/p/2-Aminophenol-O-Aminophenol-CAS-95-55-6-100g/609
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminophenol
https://www.smolecule.com/products/s591431
https://m.youtube.com/watch?v=XSAIBQ9XbVQ
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b121084#solubility-of-2-aminophenol-in-organic-solvents
https://www.benchchem.com/product/b121084#solubility-of-2-aminophenol-in-organic-solvents
https://www.benchchem.com/product/b121084#solubility-of-2-aminophenol-in-organic-solvents
https://www.benchchem.com/product/b121084#solubility-of-2-aminophenol-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

